Cas no 1807214-78-3 (4-Bromomethyl-2-chloro-6-cyanobenzoic acid)

• Product Name: 4-Bromomethyl-2-chloro-6-cyanobenzoic acid
• CAS No: 1807214-78-3
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4796370
• Update Time: 2025-06-13

4-Bromomethyl-2-chloro-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-chloro-6-cyanobenzoic acid

• Inchi： 1S/C9H5BrClNO2/c10-3-5-1-6(4-12)8(9(13)14)7(11)2-5/h1-2H,3H2,(H,13,14)
• InChI Key： HZYGPGMYDNTDNX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(=O)O)=C(C#N)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromomethyl-2-chloro-6-cyanobenzoic acid

Comprehensive Overview of 4-Bromomethyl-2-chloro-6-cyanobenzoic acid (CAS No. 1807214-78-3)

4-Bromomethyl-2-chloro-6-cyanobenzoic acid (CAS No. 1807214-78-3) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, and cyano functional groups, serves as a critical building block in the synthesis of complex molecules. Its molecular structure, C₉H₅BrClNO₂, offers versatile reactivity, making it invaluable for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for 4-Bromomethyl-2-chloro-6-cyanobenzoic acid has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and bioconjugation techniques. The compound’s electron-withdrawing groups enhance its utility in palladium-catalyzed reactions, a hot topic in modern green chemistry and sustainable synthesis.

The synthesis of 4-Bromomethyl-2-chloro-6-cyanobenzoic acid involves multi-step organic transformations, including halogenation and cyanation processes. Its purity and stability are critical for high-yield reactions, prompting advancements in analytical techniques like HPLC and NMR spectroscopy. These methods ensure compliance with stringent quality control standards, addressing growing concerns about reproducibility in chemical research.

From an industrial perspective, 4-Bromomethyl-2-chloro-6-cyanobenzoic acid is often discussed in the context of scale-up challenges and cost-effective production. Innovations in continuous flow chemistry and catalyst optimization have been pivotal in meeting these demands. Additionally, its compatibility with bioorthogonal chemistry aligns with trends in targeted drug delivery and proteomics, further expanding its relevance.

Environmental and safety considerations are also paramount. While 4-Bromomethyl-2-chloro-6-cyanobenzoic acid is not classified as hazardous under standard regulations, proper handling protocols are emphasized to mitigate risks associated with brominated compounds. This aligns with the broader shift toward safer solvents and waste reduction in chemical manufacturing.

In summary, 4-Bromomethyl-2-chloro-6-cyanobenzoic acid (CAS No. 1807214-78-3) exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, coupled with ongoing research into efficient synthesis routes, position it as a compound of enduring significance in both academic and industrial settings.